1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (2-chloro-4,5-difluorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H17ClF2N2O2/c1-25-13-4-2-12(3-5-13)22-6-8-23(9-7-22)18(24)14-10-16(20)17(21)11-15(14)19/h2-5,10-11H,6-9H2,1H3
• InChI Key: HUTHRFDNBHQZMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C18H17ClF2N2O2
• Molecular Weight: 366.8 g/mol

Description

1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine, also known as CDP, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine has been shown to have a number of biochemical and physiological effects, including increased levels of serotonin in the brain, decreased levels of cortisol (a stress hormone), and increased levels of brain-derived neurotrophic factor (BDNF), which plays a role in the growth and maintenance of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine for lab experiments is its high selectivity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various physiological processes. However, one limitation of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for the study of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine. One area of interest is the development of new drugs based on the structure of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine, which could have improved pharmacokinetic properties and reduced side effects. Another area of interest is the use of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine as a tool for studying the role of serotonin in various physiological processes, including mood regulation, stress response, and cognitive function. Additionally, further research is needed to fully understand the long-term effects of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine and its potential as a treatment for depression and anxiety disorders.

Synthesis Methods

The synthesis of 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine involves the reaction of 1-(2-chloro-4,5-difluorophenyl)-4-(4-methoxyphenyl)piperazine with benzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine.

Scientific Research Applications

1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine has been shown to have potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine has been studied for its potential as a treatment for depression and anxiety disorders. In pharmacology, 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine has been investigated for its potential as a drug delivery system for various therapeutic agents. In medicinal chemistry, 1-(2-chloro-4,5-difluorobenzoyl)-4-(4-methoxyphenyl)piperazine has been studied for its potential as a lead compound for the development of new drugs.